4-(quinolin-2-ylmethoxy)-N-(thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(quinolin-2-ylmethoxy)-N-(thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H15N3O2S and its molecular weight is 361.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
Compounds with structural similarities to 4-(quinolin-2-ylmethoxy)-N-(thiazol-2-yl)benzamide have been synthesized and evaluated for their pharmacological properties. For example, a study by Ballart et al. (2000) involved the synthesis and pharmacological evaluation of new 4-[2-(7-heterocyclemethoxynaftalen-2-ylmethoxy)ethyl]benzoic acids as LTD4-antagonists. The study found that thiazole derivatives, particularly those with a 4-alkylthiazole system, exhibited considerable activity and improved pharmacokinetic profiles compared to their quinoline-containing lead molecule. This research highlights the potential of such compounds in developing oral antiasthmatics, with thiazole systems being considered bioisosteric to the quinoline ring in this series of compounds (Ballart, 2000).
Antihyperglycemic and Antimicrobial Activities
Another study focused on the synthesis and in vivo antihyperglycemic evaluation of 3-substituted phenyl-2-(4-(tetrazolo[1,5-a]quinolin-4-ylmethoxy)phenyl)thiazolidin-4-ones. The research found that certain compounds exhibited notable in vivo antihyperglycemic activity, highlighting the therapeutic potential of structurally similar compounds in treating conditions like diabetes (Deshmukh et al., 2017).
In addition to antihyperglycemic properties, similar compounds have been synthesized and evaluated for their antibacterial and particularly antitubercular activity. The study by Deshmukh et al. (2019) demonstrated that certain thiazolidin-4-ones exhibited notable in vitro antitubercular activity, suggesting their potential as antitubercular agents (Deshmukh et al., 2019).
Properties
IUPAC Name |
4-(quinolin-2-ylmethoxy)-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O2S/c24-19(23-20-21-11-12-26-20)15-6-9-17(10-7-15)25-13-16-8-5-14-3-1-2-4-18(14)22-16/h1-12H,13H2,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIKUTWOBBSRSKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=C(C=C3)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.